Cas no 2679936-58-2 (rac-(3R,4R)-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679936-58-2
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 5946503
• PubChem ID: 165906744
• Update Time: 2025-06-08

rac-(3R,4R)-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid
• 2679936-58-2
• EN300-28275559

• Inchi： 1S/C10H17NO5/c1-6(12)11-4-7(9(13)14)8(5-11)10(15-2)16-3/h7-8,10H,4-5H2,1-3H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： UWFBGUUNWIMXTP-HTQZYQBOSA-N
• SMILES： O(C)C([C@@H]1CN(C(C)=O)C[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,4R)-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid

Professional Introduction to rac-(3R,4R)-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic Acid (CAS No. 2679936-58-2)

Rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid) is a meticulously synthesized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2679936-58-2, represents a sophisticated molecular structure that has been the subject of extensive investigation due to its potential applications in drug development and molecular biology.

The structural framework of rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid) is characterized by a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of an acetyl group at the 1-position and a dimethoxymethyl group at the 4-position introduces specific functional properties that make this compound particularly interesting for researchers exploring novel pharmacophores. The stereochemistry defined by the (3R,4R) configuration further enhances its uniqueness, as chirality plays a crucial role in the biological activity of many therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of pyrrolidine-based compounds due to their demonstrated efficacy in various biological pathways. Rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid) has been studied for its potential role in modulating enzyme activity and interacting with biological targets. Specifically, its structure suggests that it may interfere with or enhance the function of enzymes involved in metabolic pathways, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The acetyl and dimethoxymethyl groups provide multiple sites for functionalization, allowing researchers to tailor the molecule's properties for specific applications. This flexibility has led to its incorporation in various synthetic strategies aimed at creating novel bioactive molecules with enhanced potency and selectivity.

The synthesis of rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid) involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The use of chiral auxiliaries or catalysts ensures the precise stereochemical outcome required for biological activity. This synthesis not only underscores the compound's feasibility for large-scale production but also demonstrates the advanced capabilities of modern synthetic chemistry in constructing complex molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid). Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have revealed potential binding modes that could explain its observed biological effects and have guided the design of more potent derivatives.

The potential applications of rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid) extend beyond basic research. Its structural features make it a valuable tool for medicinal chemists seeking to develop new drugs targeting various diseases. For instance, its ability to modulate enzyme activity suggests it could be used in the treatment of metabolic disorders or as an anti-inflammatory agent. Additionally, its interaction with biological targets may open up new avenues for therapies related to neurological disorders.

The safety and regulatory aspects of working with rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid) are also important considerations. While this compound does not fall under any hazardous or restricted categories, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to standard protocols for handling organic compounds, including appropriate storage conditions and waste disposal methods.

In conclusion, rac-(3R,4R-1-acetyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid) is a multifaceted compound with significant potential in chemical and biomedical research. Its unique structure, synthetic accessibility, and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.